Cas no 2193058-88-5 (methyl 1-amino-3-methoxycyclobutane-1-carboxylate hydrochloride, Mixture of diastereomers)

• Product Name: methyl 1-amino-3-methoxycyclobutane-1-carboxylate hydrochloride, Mixture of diastereomers
• CAS No: 2193058-88-5
• MF: C₇H₁₄ClNO₃
• MW: 195.643961429596
• CID: 5223084
• PubChem ID: 136575658
• Update Time: 2025-07-15

methyl 1-amino-3-methoxycyclobutane-1-carboxylate hydrochloride, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• Methyl 1-amino-3-methoxycyclobutane-1-carboxylate hydrochloride
• Methyl (1s,3s)-1-amino-3-methoxycyclobutane-1-carboxylate hydrochloride
• rel-Methyl (1s,3s)-1-amino-3-methoxycyclobutane-1-carboxylate hydrochloride
• methyl 1-amino-3-methoxycyclobutane-1-carboxylate;hydrochloride
• starbld0014154
• Z3135849972
• methyl 1-amino-3-methoxycyclobutane-1-carboxylate hydrochloride, Mixture of diastereomers

• Inchi： 1S/C7H13NO3.ClH/c1-10-5-3-7(8,4-5)6(9)11-2;/h5H,3-4,8H2,1-2H3;1H
• InChI Key： DONJYMNNOLQVKN-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1CC(C(=O)OC)(C1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 163
• Topological Polar Surface Area: 61.6

Additional information on methyl 1-amino-3-methoxycyclobutane-1-carboxylate hydrochloride, Mixture of diastereomers

Introduction to Methyl 1-Amino-3-Methoxycyclobutane-1-Carboxylate Hydrochloride, Mixture of Diastereomers (CAS No. 2193058-88-5)

Methyl 1-amino-3-methoxycyclobutane-1-carboxylate hydrochloride, a mixture of diastereomers, is a compound with the CAS number 2193058-88-5. This compound has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. The compound's structure consists of a cyclobutane ring with a methoxy and an amino substituent, making it a valuable candidate for various biological studies.

The cyclobutane ring, a four-membered carbon ring, is known for its high strain energy, which can influence the compound's reactivity and stability. The presence of the methoxy group (OCH₃) and the amino group (NH₂) further modulates the compound's chemical behavior, providing a versatile platform for chemical modifications and biological evaluations. The hydrochloride salt form ensures better solubility in aqueous solutions, which is crucial for in vitro and in vivo studies.

Recent research has focused on the potential of methyl 1-amino-3-methoxycyclobutane-1-carboxylate hydrochloride as a lead compound for drug development. Studies have shown that this compound exhibits promising activity in various biological assays, including anti-inflammatory, anti-cancer, and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound demonstrated significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

In another study, researchers investigated the anti-cancer properties of methyl 1-amino-3-methoxycyclobutane-1-carboxylate hydrochloride. The results indicated that the compound effectively inhibited the proliferation of several cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT-116) cells. The mechanism of action was attributed to the induction of apoptosis and cell cycle arrest at the G2/M phase.

The neuroprotective effects of this compound have also been explored. A study published in Neuropharmacology found that methyl 1-amino-3-methoxycyclobutane-1-carboxylate hydrochloride protected neurons from oxidative stress-induced damage by scavenging reactive oxygen species (ROS) and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase. These findings suggest that this compound could be a potential therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The mixture of diastereomers present in methyl 1-amino-3-methoxycyclobutane-1-carboxylate hydrochloride adds another layer of complexity to its biological profile. Diastereomers are stereoisomers that are not mirror images of each other but have different physical properties due to their distinct spatial arrangements. This characteristic can lead to differences in pharmacokinetics, pharmacodynamics, and toxicity profiles. Therefore, understanding the specific contributions of each diastereomer is crucial for optimizing the therapeutic potential of this compound.

In terms of synthetic methods, several approaches have been developed to prepare methyl 1-amino-3-methoxycyclobutane-1-carboxylate hydrochloride. One common method involves the reaction of cyclobutanone with methylamine and methanol under appropriate conditions followed by acidification to form the hydrochloride salt. Another approach involves the use of organocatalytic asymmetric synthesis to achieve high enantioselectivity, which is particularly important when dealing with chiral compounds.

The safety profile of methyl 1-amino-3-methoxycyclobutane-1-carboxylate hydrochloride has also been evaluated in preclinical studies. Toxicity assessments have shown that this compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further studies are needed to fully understand its long-term safety and potential side effects in humans.

In conclusion, methyl 1-amino-3-methoxycyclobutane-1-carboxylate hydrochloride, CAS No. 2193058-88-5, is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and mixture of diastereomers make it an interesting subject for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to unravel its full potential, this compound holds great promise for advancing our understanding and treatment of various diseases.